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Compound of Interest

Compound Name: zinc,dioxido(dioxo)chromium

Cat. No.: B084768

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
application of chromate conversion coatings on zinc substrates. This process is critical for
enhancing corrosion resistance and preparing surfaces for subsequent treatments. The notes
cover both traditional hexavalent chromium processes and the more environmentally friendly
trivalent chromium alternatives.

Introduction

Chromate conversion coating is a chemical process that creates a protective layer on a metal
surface, in this case, zinc.[1] This coating enhances corrosion resistance, improves adhesion
for paints and other coatings, and can also serve as a decorative finish.[1][2] The process
involves the reaction of the zinc surface with a solution containing chromium compounds,
resulting in the formation of a complex film.[3] The properties of the coating, such as color and
thickness, are indicative of the level of corrosion protection offered, with darker coatings
generally providing greater resistance.[2]

Two primary types of chromate conversion coatings are used: those based on hexavalent
chromium (Cré*) and those based on trivalent chromium (Cr3*). While hexavalent chromium
coatings have a long history of providing excellent corrosion resistance and self-healing
properties, they are being phased out due to environmental and health concerns.[4] Trivalent
chromium coatings are a safer alternative and are compliant with regulations such as RoHS.[4]

[5]
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Experimental Protocols

The application of a chromate conversion coating on a zinc substrate is a multi-step process
that requires careful control of various parameters. The general workflow includes surface
preparation, application of the conversion coating, rinsing, and drying.

The following diagram illustrates the typical workflow for applying a chromate conversion
coating to a zinc substrate.

Caption: General workflow for chromate conversion coating on zinc.
This protocol is based on the widely used Cronak process for zinc.[2]
Materials:

e Zinc-plated substrate

e Sodium dichromate (Na2Cr207 - 2H20)

o Concentrated sulfuric acid (Hz2SOa4)

e Deionized water

o Alkaline or acid-based cleaner

o Beakers or immersion tanks

o Personal Protective Equipment (PPE): gloves, safety glasses, lab coat
Procedure:

o Surface Preparation:

o Thoroughly clean the zinc substrate using an alkaline or acid-based cleaner to remove any
dirt, grease, or oxides.[6]

o Rinse the substrate with clean water to remove any residual cleaning agents.[6]

e Bath Preparation:
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o Prepare the chromating solution by dissolving 182 g/L of sodium dichromate in deionized
water.

o Carefully add 6 mL/L of concentrated sulfuric acid to the solution. The bath should be at
room temperature.[2]

e Immersion:

o Immerse the cleaned and rinsed zinc substrate into the chromating bath for 5 to 10
seconds.[2] Agitation of the part or solution can improve coating uniformity.

e Rinsing:

o Immediately after immersion, remove the substrate and rinse it thoroughly with clean
water to remove excess chromating solution.

e Drying:

o Allow the coated substrate to air dry for at least 24 hours at room temperature. The
coating is initially soft and gelatinous and will harden as it dries.[2] The maximum drying
temperature should not exceed 60°C to prevent dehydration and cracking of the film.[7]

Trivalent chromium processes are proprietary, but a general protocol can be outlined based on
common industry practices.[5][8]

Materials:
e Zinc-plated substrate

o Proprietary trivalent chromium solution (often containing chromium nitrate or sulfate and
organic acids)[9]

« Nitric acid (for pH adjustment)[10]
o Deionized water

o Alkaline or acid-based cleaner

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Chromate_conversion_coating
https://en.wikipedia.org/wiki/Chromate_conversion_coating
https://en.wikipedia.org/wiki/Chromate_conversion_coating
https://www.bhel.com/sites/default/files/procedure-for-zinc-chromate-coating-1604310234.pdf
https://www.nationalplating.net/services/trivalent-chromate-conversion/
https://www.researchgate.net/publication/240387713_Trivalent_chrome_conversion_coating_for_zinc_and_zinc_alloys
https://www.nmfrc.org/pdf/sf2004/sf04l03.pdf
https://finishingandcoating.com/index.php/conversion/1720-uniform-chromate-conversion-coating-on-zn-alloy-in-humid-environments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Beakers or immersion tanks
s PPE

Procedure:

o Surface Preparation:

o Clean the zinc substrate as described in the hexavalent chromium protocol (Section
2.2.1).[6]

o Bath Preparation:

o Prepare the trivalent chromium solution according to the manufacturer's instructions. A
typical solution may contain chromium(lll) nitrate (e.g., 3 wt.%) in a water/ethanol mixture.
[10]

o Adjust the pH of the solution to the recommended range, typically between 1.6 and 2.0,
using a dilute acid like nitric acid.[10][11] The bath is usually operated at room
temperature.[9]

e |mmersion:

o Immerse the cleaned and rinsed zinc substrate into the trivalent chromating bath for a
period of 30 to 60 seconds.[9]

e Rinsing:
o Remove the substrate and rinse with clean water.
e Drying:

o Allow the coated substrate to air dry. As with hexavalent coatings, the film will harden upon
drying.

Data Presentation
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The following tables summarize key quantitative data related to chromate conversion coatings

on zinc substrates.

Table 1: Typical Bath Compositions and Operating Parameters

Parameter

Hexavalent Chromium
(Cronak Process)[2]

Trivalent Chromium[9][10]

Chromium Source

Sodium Dichromate (NazCr207

Chromium(lll) Nitrate

- 2H20) (Cr(NOs)3)
Concentration 182 g/L ~3 wt.%
) ) ) Organic Acids (e.g., malonic
Activator Sulfuric Acid (H2S0a)

acid)

Activator Conc. 6 mL/L Varies (e.g., 0.3 mol-dm=3)
pH < 1.8[12] 1.6-2.0
Temperature Room Temperature Room Temperature

Immersion Time

5 - 20 seconds[11]

30 - 60 seconds

Table 2: Coating Properties and Performance

Property

Hexavalent Chromium

Trivalent Chromium

Typical Colors

Clear/blue, iridescent yellow,
gold, olive drab, black[2]

Clear/blue with a slight

iridescent tint[9]

Typical Thickness

~0.0005 mm (coating wt. 0.5 to
2.0 g/sg. m)[3]

Thinner than hexavalent

coatings

Corrosion Resistance (Salt

Spray Test)

Yellow: 96 hours minimum[13]

Clear/Blue: 192-240 hours[9]

RoHS Compliance

No[14]

Yes|[5]

Signaling Pathways and Logical Relationships
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The formation of a chromate conversion coating involves a series of electrochemical reactions
at the zinc surface. The following diagram illustrates the simplified reaction mechanism.

Caption: Simplified reaction mechanism of chromate conversion coating formation.

Quality Control and Testing

Several methods are used to evaluate the quality and performance of chromate conversion
coatings.

» Visual Inspection: The color and uniformity of the coating can be a preliminary indicator of its
quality.[2]

o Adhesion Testing: A simple rubbing test with a white cloth can indicate poor adhesion if the
chromate film is removed.[11]

o Corrosion Resistance Testing: The most common method is the salt spray test (ASTM
B117), which measures the time until the first appearance of white corrosion products.[15]
[16][17]

¢ Presence of Coating: A spot test using a lead acetate solution can be used to verify the
presence of a chromate coating. A dark deposit or black stain indicates the absence of a
coating.[17][18]

Safety Precautions

Hexavalent chromium compounds are carcinogenic and toxic.[7] All work with these chemicals
should be conducted in a well-ventilated fume hood with appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat. Trivalent chromium compounds
are significantly less toxic but should still be handled with care.[5] Always consult the Safety
Data Sheet (SDS) for all chemicals before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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